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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-chloro-4-

methylbenzene

CAS No.: 868860-20-2

Cat. No.: B1444734

Get Quote

1-(Bromomethyl)-2-chloro-4-methylbenzene is a halogenated aromatic hydrocarbon that

serves as a valuable, yet hazardous, building block in synthetic organic chemistry. Its utility,

particularly for researchers and professionals in drug development, lies in its capacity as a

reactive intermediate for the synthesis of more complex molecules. The presence of a reactive

benzylic bromide group makes it an effective agent for introducing a 2-chloro-4-methylbenzyl

moiety into a target structure. This guide, intended for a scientific audience, moves beyond a

standard safety data sheet to provide a deeper understanding of the causality behind safety

protocols, offering field-proven insights into the safe handling, application, and emergency

management of this compound.

Section 1: Core Chemical Identity and
Physicochemical Properties
A foundational understanding of a chemical's properties is the first step in a comprehensive risk

assessment. The identity and physical characteristics of 1-(Bromomethyl)-2-chloro-4-
methylbenzene are summarized below.
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Caption: Chemical structure of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Table 1: Chemical and Physical Properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene

Property Value

IUPAC Name 1-(bromomethyl)-2-chloro-4-methylbenzene[1]

Synonyms 2-Chloro-4-methylbenzyl bromide

CAS Number 868860-20-2[1]

Molecular Formula C₈H₈BrCl[1][2]

Molecular Weight 219.51 g/mol [1][2]

Appearance Solid

Purity ≥98.00%[1]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1-(Bromomethyl)-2-chloro-4-methylbenzene is classified as a hazardous

substance.[2] The primary hazards are acute oral toxicity, severe skin corrosion, and serious

eye damage.[2] It is also suspected to cause respiratory irritation.[2]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

The corrosive nature of this compound is a significant concern.[5][6] Contact with skin or eyes

can lead to severe burns and potentially irreversible eye damage.[2][7] Ingestion is also a

critical route of exposure, causing severe swelling and damage to the gastrointestinal tract.[5]

[6]
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Start: New Experiment with
1-(Bromomethyl)-2-chloro-4-methylbenzene

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral)

- Skin Corrosion
- Eye Damage

- Respiratory Irritation

Select Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles and face shield
- Lab coat

Implement Engineering Controls:
- Use in a certified chemical fume hood

Develop Safe Work Protocol:
- Weighing and transfer procedures

- Spill response plan

Proceed with Experiment

Click to download full resolution via product page

Caption: Hazard identification and risk assessment workflow.
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Section 3: Reactivity Profile and Safe Handling
Protocols
Reactivity and Incompatibilities:

1-(Bromomethyl)-2-chloro-4-methylbenzene is stable under normal conditions.[5] However,

it is incompatible with several classes of chemicals:

Bases: Can lead to dehydrohalogenation or other decomposition reactions.

Strong Oxidizing Agents: May cause a violent reaction.

Alcohols and Amines: These nucleophiles can react with the benzylic bromide.

Metals: Certain metals can catalyze decomposition.

Hazardous polymerization is not expected to occur.[5] Upon combustion, hazardous

decomposition products such as carbon monoxide, carbon dioxide, and hydrogen halides can

be formed.[5]

Experimental Protocol for Safe Handling:

The following protocol is designed to mitigate the risks associated with this compound.

Preparation and Engineering Controls:

All work must be conducted in a properly functioning chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.[5]

Clear the workspace of all incompatible materials.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).
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Respiratory Protection: If there is a risk of dust or aerosol formation and the fume hood is

not sufficient, a NIOSH-approved respirator should be used.[5]

Weighing and Transfer:

Handle the solid in a manner that minimizes dust generation.

Use a dedicated set of spatulas and weighing paper.

Close the container tightly immediately after use.[4]

During the Reaction:

Maintain the reaction setup within the fume hood.

Do not leave the reaction unattended.

Monitor for any signs of an uncontrolled reaction.

Post-Experiment:

Decontaminate all equipment that has come into contact with the chemical.

Dispose of waste in a properly labeled hazardous waste container.

Wash hands thoroughly after handling.[3]

Section 4: Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[6][7]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all

contaminated clothing and shoes. Seek immediate medical attention.[6]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting.[5][6] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately.[5][6] Ingestion can cause

severe swelling and damage to delicate tissues, with a danger of perforation.[5][6]

Accidental Release Measures:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For a small spill, soak up with an inert absorbent material (e.g., sand, silica gel) and place it

in a suitable, closed container for disposal.[5]

Prevent the chemical from entering drains.[5]
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Exposure Occurs

Skin/Eye Contact?

Inhalation?

No

Immediately flush with water
for at least 15 minutes.

Remove contaminated clothing.

Yes

Ingestion?

No

Move to fresh air.
Provide oxygen if breathing is difficult.

Yes

Do NOT induce vomiting.
Rinse mouth with water.

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency first-aid response.

Section 5: Toxicological and Ecological Profile
Toxicological Information:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1444734/docs?utm_src=pdf-body-img#introduction-navigating-the-chemistry-and-hazards-of-a-key-synthetic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The toxicological properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene have not been

fully investigated.[5][6] However, based on its chemical structure and the known hazards of

related compounds, a cautious approach is warranted.

Acute Effects: As established, the compound is harmful if swallowed and causes severe skin

and eye damage.[2] Inhalation may lead to respiratory tract irritation.[2]

Chronic Effects: There is no specific data available on the carcinogenicity, mutagenicity, or

reproductive toxicity of this compound.[5] However, it is prudent to handle it as a potential

carcinogen and reproductive hazard, given that some related toluene derivatives have been

identified as such.[8]

Ecological Information:

It is advised not to let this chemical enter the environment.[5] While specific data on its

persistence, degradability, and bioaccumulation are not readily available, halogenated aromatic

compounds can be persistent in the environment and harmful to aquatic life.

Section 6: Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[5] It is imperative to consult and comply with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

Section 7: Applications in Research and Drug
Development
Halogenated compounds are of significant interest in medicinal chemistry because the

inclusion of halogens can modulate a molecule's pharmacokinetic and pharmacodynamic

properties.[9] 1-(Bromomethyl)-2-chloro-4-methylbenzene serves as a key starting material

in the synthesis of various biologically active compounds.[9] Its primary application lies in its

use as an alkylating agent to introduce the 2-chloro-4-methylbenzyl group into a target

molecule, a common strategy in the development of new pharmaceutical agents.[9]

Conclusion
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1-(Bromomethyl)-2-chloro-4-methylbenzene is a potent synthetic reagent with significant

hazards. A thorough understanding of its reactivity, coupled with strict adherence to safety

protocols, is essential for its safe use in a research and development setting. By implementing

robust engineering controls, utilizing appropriate personal protective equipment, and being

prepared for potential emergencies, researchers can mitigate the risks and harness the

synthetic utility of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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